Cas no 69625-62-3 (1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl-)

1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl- structure
69625-62-3 structure
Product Name:1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
CAS No:69625-62-3
MF:C12H17N3
MW:203.283482313156
CID:515015
PubChem ID:155322
Update Time:2025-04-19

1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
    • 1-(1-adamantyl)-1,2,4-triazole
    • AC1L4E1P
    • AG-G-71208
    • CHEMBL609905
    • CTK5D0632
    • HMS2564A19
    • MolPort-002-144-361
    • STOCK1S-07362
    • SureCN1497434
    • Cambridge id 5316976
    • MLS000554356
    • SCHEMBL1497434
    • 69625-62-3
    • NSC 283156
    • 1H-1,2,4-Triazole, 1-tricyclo(3.3.1.13,7)dec-1-yl-
    • 1-Adamantan-1-yl-1H-[1,2,4]triazole
    • NCGC00246253-01
    • AB00080405-01
    • SMR000146673
    • DTXSID70219889
    • AKOS022096235
    • NSC-283156
    • NSC283156
    • Inchi: 1S/C12H17N3/c1-9-2-11-3-10(1)5-12(4-9,6-11)15-8-13-7-14-15/h7-11H,1-6H2
    • InChI Key: ZBBZETXZKFHHLA-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 203.14241
  • Monoisotopic Mass: 203.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: 344.4°C at 760 mmHg
  • Flash Point: 162.1°C
  • Refractive Index: 1.791
  • PSA: 30.71
  • LogP: 2.20340
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